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Compound of Interest

Compound Name: Dimethyl Cyclopentylmalonate

CAS No.: 82491-60-9

Cat. No.: B1591528

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of Dimethyl Cyclopentylmalonate, a

versatile diester intermediate with significant applications in organic synthesis, particularly in

the development of pharmaceuticals and fragrances. This document delves into its chemical

identity, physicochemical properties, detailed synthesis protocols, mechanistic insights, and its

role as a critical building block in complex molecular architectures.

Chemical Identity and Structure
Dimethyl cyclopentylmalonate, also known as cyclopentylmalonic acid dimethyl ester, is an

organic compound characterized by a cyclopentyl ring attached to the alpha-carbon of a

dimethyl malonate backbone.[1] This structure provides a unique combination of a non-polar

cyclic alkyl group and reactive ester functionalities, making it a valuable intermediate in

synthetic chemistry.

CAS Number: 82491-60-9[1]
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Molecular Formula: C₁₀H₁₆O₄[2]

Molecular Weight: 200.23 g/mol [2]

Synonyms: Cyclopentylmalonic Acid Dimethyl Ester, Dimethyl 2-cyclopentylmalonate, 1,3-

dimethyl 2-cyclopentylpropanedioate.

The structural representation of Dimethyl Cyclopentylmalonate is depicted in the following

diagram:

Step 1: Enolate Formation Step 2: Alkylation (Sₙ2)

Dimethyl Malonate Enolate
  NaOCH₃, CH₃OH

Dimethyl Cyclopentylmalonate
  Cyclopentyl Bromide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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